4-tert-butyl-N-[4-(diethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide

• Molecular Formula: C26H36N2O3S
• Molecular Weight: 456.6 g/mol
• IUPAC Name: 4-tert-butyl-N-[[4-(diethylamino)phenyl]methyl]-N-(1,1-dioxothiolan-3-yl)benzamide
• InChI: InChI=1S/C26H36N2O3S/c1-6-27(7-2)23-14-8-20(9-15-23)18-28(24-16-17-32(30,31)19-24)25(29)21-10-12-22(13-11-21)26(3,4)5/h8-15,24H,6-7,16-19H2,1-5H3
• InChI Key: QAMZUIMJGIIMML-UHFFFAOYSA-N
• SMILES: CCN(CC)C1=CC=C(C=C1)CN(C2CCS(=O)(=O)C2)C(=O)C3=CC=C(C=C3)C(C)(C)C

Description

4-tert-butyl-N-[4-(diethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide is a chemical compound that belongs to the class of N-substituted benzamides. It has been widely used in scientific research due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 4-tert-butyl-N-[4-(diethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide is not fully understood. However, it is believed to exert its biological effects through the inhibition of certain enzymes and proteins involved in cellular processes. It has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. It has also been shown to inhibit the activity of protein kinase C, an enzyme that is involved in cell signaling pathways.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the migration and invasion of cancer cells. Furthermore, it has been shown to have antioxidant and anti-inflammatory properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-tert-butyl-N-[4-(diethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide in lab experiments is its ability to selectively target certain enzymes and proteins. This makes it a useful tool for studying the biological processes involved in various diseases. However, one of the limitations of using this compound is its potential toxicity. It is important to use appropriate safety measures when handling this compound in the lab.

Future Directions

There are several future directions for the research on 4-tert-butyl-N-[4-(diethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide. One direction is the development of new metal complexes using this compound as a ligand for catalytic reactions. Another direction is the further investigation of its potential as an anticancer agent. Additionally, the development of new fluorescent probes using this compound for the detection of metal ions in biological systems is another potential direction for future research.

Synthesis Methods

The synthesis of 4-tert-butyl-N-[4-(diethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide involves the reaction of 4-(diethylamino)benzaldehyde with 4-tert-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide in the presence of a catalyst. The reaction is carried out under reflux conditions in anhydrous ethanol to yield the final product.

Scientific Research Applications

4-tert-butyl-N-[4-(diethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide has been extensively used in scientific research for various applications. It has been used as a ligand in the development of new metal complexes for catalytic reactions. It has also been used as a fluorescent probe for the detection of metal ions in biological systems. Furthermore, it has been used as a potential anticancer agent due to its ability to inhibit the growth of cancer cells.